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Compound of Interest

Compound Name: Cefpirome Sulfate

Cat. No.: B1249957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Cefpirome Sulfate
solutions for various laboratory applications, including in vitro susceptibility testing and in vivo

studies. The information is intended to ensure accurate and reproducible experimental results.

Product Information
Product Name: Cefpirome Sulfate

Molecular Formula: C₂₂H₂₂N₆O₅S₂ · H₂SO₄[1]

Molecular Weight: 612.66 g/mol [1]

Appearance: White to pale yellowish-white crystalline powder[2]

Storage: Store at <4°C[3] or 2-8°C[4].

Mechanism of Action
Cefpirome is a fourth-generation cephalosporin antibiotic.[3][5] Its bactericidal action results

from the inhibition of bacterial cell wall synthesis. Cefpirome binds to penicillin-binding proteins

(PBPs), which are essential enzymes in the final step of peptidoglycan synthesis.[6][7] This

inhibition leads to a compromised cell wall and subsequent cell lysis.[3][6] Due to its
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zwitterionic structure, Cefpirome can readily penetrate the outer membrane of Gram-negative

bacteria.[1] It also exhibits high stability against many β-lactamases.[6]
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Caption: Mechanism of action of Cefpirome Sulfate.

Quantitative Data
Table 1: Solubility of Cefpirome Sulfate

Solvent Solubility Reference

Water Soluble [2]

PBS (pH 7.2) ~10 mg/mL [8]

DMSO ~10 mg/mL to 100 mg/mL [5][8]

Dimethyl formamide (DMF) ~1 mg/mL [8]

Note: For biological experiments, it is recommended to make further dilutions of stock solutions

into aqueous buffers or isotonic saline to ensure that the residual amount of organic solvent is

insignificant.[8]
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Table 2: Stability of Cefpirome Sulfate in Aqueous
Solutions

pH Range Stability Reference

4.0 - 6.0 Most Stable [9][10][11]

< 3.0 Slightly Unstable [9]

> 9.0 Rapid Degradation [9]

Note: Reconstituted solutions are stable for up to 6 hours at room temperature and 24 hours

when refrigerated (2-8°C).[12] It is highly recommended to use freshly prepared solutions.[8]

[12]

Table 3: Reported Minimum Inhibitory Concentration
(MIC) Ranges

Bacterial Species MIC Range (µg/mL) Reference

Staphylococcus aureus MIC is 1 mg/liter [13]

Pseudomonas aeruginosa MIC is 8 mg/liter [13]

Campylobacter jejuni 0.5 - 8 [1]

Klebsiella pneumoniae 0.032 - 0.125 [1]

Pseudomonas aeruginosa 2 - 32 [1]

Experimental Protocols
Protocol 1: Preparation of Cefpirome Sulfate Stock
Solution (10 mg/mL)
This protocol is suitable for preparing a stock solution for in vitro antimicrobial susceptibility

testing (AST).

Materials:
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Cefpirome Sulfate powder

Sterile, deionized water or PBS (pH 7.2)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Sterile filter (0.22 µm) and syringe

Sterile microcentrifuge tubes for aliquots

Procedure:

Weighing: Accurately weigh the desired amount of Cefpirome Sulfate powder in a sterile

conical tube. To prepare 10 mL of a 10 mg/mL stock solution, weigh 100 mg of the powder.

Dissolution: Add a small volume of sterile deionized water or PBS to the powder. Vortex

thoroughly to dissolve. Bring the final volume to 10 mL.

Sterilization: Filter-sterilize the stock solution using a 0.22 µm syringe filter into a new sterile

conical tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -20°C.[1] Avoid repeated freeze-thaw

cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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